Cas no 810686-06-7 (4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)-)

810686-06-7 structure
Product name:4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)-
CAS No:810686-06-7
MF:C14H17ClO2
MW:252.736583471298
CID:3308390
4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)- Chemical and Physical Properties
Names and Identifiers
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- 4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)-
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- Inchi: 1S/C14H17ClO2/c1-10(2)8-12(15)14(17)9-13(16)11-6-4-3-5-7-11/h3-8,10,13,16H,9H2,1-2H3/b12-8-/t13-/m1/s1
- InChI Key: DSSBJTADUQPLDG-LLBKUYECSA-N
- SMILES: [C@H](O)(C1=CC=CC=C1)CC(=O)/C(/Cl)=C/C(C)C
Experimental Properties
- Density: 1.139±0.06 g/cm3(Predicted)
- Boiling Point: 397.8±42.0 °C(Predicted)
- pka: 13.45±0.20(Predicted)
4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)- Related Literature
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Mert Arca,Xuhui Feng,Anthony J. C. Ladd,Jason E. Butler RSC Adv., 2014,4, 1083-1086
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
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4. Book reviews
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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